Cas no 115818-57-0 (5-iodo-5-methylnonane)
5-iodo-5-methylnonane structure
Product name:5-iodo-5-methylnonane
5-iodo-5-methylnonane Chemical and Physical Properties
Names and Identifiers
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- 5-iodo-5-methylnonane
- DTXSID80553549
- 5-IODO-5-METHYLNONANE
- 115818-57-0
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- Inchi： InChI=1S/C10H21I/c1-4-6-8-10(3,11)9-7-5-2/h4-9H2,1-3H3
- InChI Key： CVZSHQGDEFHUQV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 268.06880Da
- Monoisotopic Mass: 268.06880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 80.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 5.9
5-iodo-5-methylnonane Related Literature
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1. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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